Cas no 1773508-26-1 ((1s,3s)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis)

• Product Name: (1s,3s)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis
• CAS No: 1773508-26-1
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• MDL: MFCD30493814
• CID: 5461268
• PubChem ID: 105437467
• Update Time: 2025-10-28

(1s,3s)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-methanesulfonylcyclobutane-1-carboxylic acid
• 3-methylsulfonylcyclobutane-1-carboxylic acid
• (1s,3s)-3-methanesulfonylcyclobutane-1-carboxylic acid
• AT10521
• 3-methanesulfonylcyclobutane-1-carboxylic acid
• Z2944218661
• CIS-3-(METHYLSULFONYL)CYCLOBUTANE-1-CARBOXYLIC ACID
• Cyclobutanecarboxylic acid, 3-(methylsulfonyl)-, cis-
• (1s,3s)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis

• MDL： MFCD30493814
• Inchi： 1S/C6H10O4S/c1-11(9,10)5-2-4(3-5)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： ZHERVKOZBRHYAS-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: -0.3
• Topological Polar Surface Area: 79.8

Additional information on (1s,3s)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis

Introduction to (1S,3S)-3-Methanesulfonylcyclobutane-1-Carboxylic Acid, Cis (CAS No. 1773508-26-1)

(1S,3S)-3-Methanesulfonylcyclobutane-1-Carboxylic acid, cis, identified by its CAS number 1773508-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of cyclobutane derivatives, featuring a unique stereogenic center at the 1-position and another at the 3-position, which contributes to its distinct chemical and biological properties. The presence of a methanesulfonyl group at the 3-position further enhances its reactivity and potential utility in synthetic applications.

The stereochemistry of this compound, specifically the (1S,3S) configuration, plays a crucial role in determining its interaction with biological targets. In recent years, there has been a growing interest in chiral compounds due to their selective binding properties and improved efficacy in therapeutic applications. The cyclobutane ring itself provides a rigid scaffold that can be engineered to optimize pharmacokinetic profiles and metabolic stability. This makes (1S,3S)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. The methanesulfonyl group is known for its ability to enhance binding affinity and selectivity, making it an attractive moiety for medicinal chemists. Additionally, the carboxylic acid functionality at the 1-position provides a site for further derivatization, allowing for the creation of more complex molecular architectures. These features make (1S,3S)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis a versatile building block for synthetic chemistry.

In recent studies, researchers have been exploring the use of cyclobutane derivatives as scaffolds for drug development. The rigid structure of the cyclobutane ring helps to stabilize chiral centers and improve oral bioavailability. Furthermore, the ability to introduce various functional groups into this framework allows for fine-tuning of biological activity. This has led to several promising candidates entering preclinical development for various therapeutic indications.

The synthesis of (1S,3S)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methods. The stereocontrol during the synthesis is critical to obtaining the desired (1S,3S) configuration. Techniques such as asymmetric catalysis and chiral auxiliaries have been employed to achieve high enantioselectivity. These advancements in synthetic chemistry have made it possible to produce complex chiral molecules with increasing efficiency and scalability.

The biological activity of this compound has been investigated in several preclinical models. Initial studies suggest that it exhibits promising interactions with specific biological targets, which could lead to new therapeutic interventions. The methanesulfonyl group has been shown to modulate enzyme activity and receptor binding, making it a valuable tool for drug design. Additionally, the carboxylic acid moiety can participate in hydrogen bonding interactions, further enhancing binding affinity.

One area of particular interest is the use of this compound as a precursor for more complex molecules through derivatization reactions. The carboxylic acid group can be esterified or amidated to create new pharmacophores, while the methanesulfonyl group can be replaced with other functional groups to explore different biological activities. This flexibility makes (1S,3S)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis a versatile intermediate in drug discovery pipelines.

The pharmaceutical industry continues to invest heavily in research and development aimed at identifying new therapeutic agents. Compounds like (1S,3S)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis represent an important class of molecules that could address unmet medical needs. The combination of structural rigidity provided by the cyclobutane ring and functional diversity offered by substituents such as methanesulfonyl and carboxylic acid makes this compound an attractive candidate for further investigation.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The development of (1S,3S)-3-methanesulfonylcyclobutane-1-carboxylic acid, cis is a testament to the power of interdisciplinary research combining organic chemistry, medicinal chemistry, and biochemistry. By leveraging cutting-edge synthetic methods and computational tools, scientists are able to create novel compounds with tailored properties.

The future prospects for this compound are bright as more research is conducted into its potential applications. Whether it will be developed into a commercial drug or serve as a valuable intermediate remains to be seen. However, its unique structural features and promising biological activity make it a compound worth watching in the years ahead.